Cas no 937-07-5 (2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-)

2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-, is a versatile compound characterized by its cyclic structure and substituted ketone functionality. This compound is valued for its distinct aroma profile and chemical reactivity, making it a useful intermediate in organic synthesis. Its 4-(1,1-dimethylethyl) substitution enhances its stability and selectivity in various reactions.

2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)- structure

937-07-5 structure

Product Name:2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-

CAS No:937-07-5

MF:C₁₀H₁₆O

MW:152.233443260193

CID:752572

PubChem ID:11137355

Update Time:2025-07-19

2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)-
- 4-[(1,1-dimethyl)ethyl]-2-cyclohexen-1-one
- 4-t-butyl-2-cyclohexenone
- JVUQEKLVFLSSTL-UHFFFAOYSA-N
- 4-tert-butylcyclohex-2-en-1-one
- EN300-658790
- AT12690
- 937-07-5
- 4-tert-butylcyclohex-2-enone
- 4-(TERT-BUTYL)CYCLOHEX-2-EN-1-ONE
- SCHEMBL918872
- Inchi： 1S/C10H16O/c1-10(2,3)8-4-6-9(11)7-5-8/h4,6,8H,5,7H2,1-3H3
- InChI Key： JVUQEKLVFLSSTL-UHFFFAOYSA-N
- SMILES： O=C1C=CC(CC1)C(C)(C)C

Computed Properties

Exact Mass: 152.120115130g/mol
Monoisotopic Mass: 152.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.1Å²

2-Cyclohexen-1-one, 4-(1,1-dimethylethyl)- Pricemore >>

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